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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical waste,

such as Ethyl 6,8-dichlorooctanoate, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of this substance, ensuring the protection of your team and the

integrity of your research.

Ethyl 6,8-dichlorooctanoate is classified as a hazardous substance. According to its Safety

Data Sheet (SDS), it may cause an allergic skin reaction and is toxic to aquatic life with long-

lasting effects[1][2]. Therefore, it must be disposed of as hazardous waste in accordance with

all applicable federal, state, and local regulations[1][3][4]. Standard laboratory practice dictates

that chemicals like this should never be poured down the drain or disposed of in regular

trash[5][6].

Hazard Profile of Ethyl 6,8-dichlorooctanoate
Understanding the specific hazards associated with a chemical is the first step in handling it

safely. The following table summarizes key hazard information for Ethyl 6,8-
dichlorooctanoate.
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Hazard Category
GHS Hazard
Statement

Precautionary
Statement Codes

Signal Word

Skin Sensitization

H317: May cause an

allergic skin

reaction[1]

P261, P272, P280,

P302+P352,

P333+P317,

P362+P364[1]

Warning[1][7]

Hazardous to the

Aquatic Environment,

Long-term Hazard

H411: Toxic to aquatic

life with long lasting

effects[1]

P273, P391[1] Warning[1][7]

Acute Toxicity (Oral,

Dermal), Serious Eye

Damage

H303, H312, H318

P280,

P302+P352+P312,

P305+P351+P338+P3

10

Danger

Acute Toxicity (Oral),

Skin Irritation, Eye

Irritation, Specific

Target Organ Toxicity

H302, H315, H319,

H335[7]

P261, P305, P338,

P351[7]
Warning[7]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe collection, storage, and

disposal of Ethyl 6,8-dichlorooctanoate waste. This protocol is designed to be a general

guideline; always consult your institution's specific Environmental Health & Safety (EHS)

procedures.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Ethyl 6,8-dichlorooctanoate, ensure you are wearing appropriate PPE,

including chemical-resistant gloves, safety goggles, and a lab coat[1].

Handle the chemical in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors[1].

2. Waste Segregation and Collection:
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Ethyl 6,8-dichlorooctanoate is a chlorinated ester. It should be collected in a dedicated,

properly labeled hazardous waste container for halogenated organic solvents[8][9].

Do not mix this waste with non-halogenated solvents, as this can increase disposal costs[9].

Avoid mixing with incompatible materials. For instance, keep it separate from acids, bases,

oxidizing agents, and reducing agents[10].

Collect contaminated materials, such as gloves, absorbent pads, and pipette tips, in a

separate, clearly labeled solid hazardous waste container[9].

3. Waste Container Management:

Use only appropriate, non-reactive containers for waste collection, preferably plastic[3]. The

container must have a secure, tight-fitting lid.

The exterior of the waste container must be kept clean and free of any chemical residue[11].

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "Ethyl
6,8-dichlorooctanoate." Also, list any other constituents of the waste mixture.

Keep the waste container closed at all times, except when adding waste[3][4].

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated[3][4][10].

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the SAA is inspected weekly for any signs of leakage[10].

There are limits to the amount of hazardous waste that can be stored in an SAA (typically up

to 55 gallons for hazardous waste and 1 quart for acutely toxic waste)[3][4].

5. Arranging for Disposal:
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Once the waste container is full or you have reached the accumulation time limit (often up to

one year for partially filled containers), you must arrange for its disposal[10].

Contact your institution's Environmental Health & Safety (EHS) department or the equivalent

office to schedule a hazardous waste pickup[3][4].

Follow your institution's specific procedures for requesting a waste pickup, which may

involve completing an online form or attaching a specific tag to the container.

Do not transport hazardous waste outside of your laboratory; trained EHS personnel should

handle this[9].

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the proper disposal procedure for Ethyl 6,8-
dichlorooctanoate.
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Step 1: Preparation & Handling

Step 2: Waste Collection & Segregation

Step 3: Container Management

Step 4: Storage

Step 5: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a
Well-Ventilated Area

Use Designated Halogenated
Organic Waste Container

Segregate from Non-Halogenated
and Incompatible Wastes

Collect Contaminated Solids Separately

Use Appropriate, Securely Closed Container

Label Clearly:
'Hazardous Waste' &

Chemical Name

Store in Designated
Satellite Accumulation Area (SAA)

Conduct Weekly
Leak Inspections

Contact EHS for
Hazardous Waste Pickup

Follow Institutional
Pickup Procedures

EHS Transports for
Final, Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 6,8-dichlorooctanoate.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that your institution remains in compliance with environmental regulations. Always prioritize

safety and consult your EHS department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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